Cas no 799271-77-5 (Pentanoic acid, 5-phosphono-, 1-(2-hydroxyethyl) ester)
799271-77-5 structure
Product Name:Pentanoic acid, 5-phosphono-, 1-(2-hydroxyethyl) ester
CAS No:799271-77-5
MF:C7H15O6P
MW:226.164163827896
CID:531417
PubChem ID:71402455
Update Time:2025-04-19
Pentanoic acid, 5-phosphono-, 1-(2-hydroxyethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-phosphono-, 1-(2-hydroxyethyl) ester
- [5-(2-hydroxyethoxy)-5-oxopentyl]phosphonic acid
- 799271-77-5
- DTXSID30823421
-
- Inchi: 1S/C7H15O6P/c8-4-5-13-7(9)3-1-2-6-14(10,11)12/h8H,1-6H2,(H2,10,11,12)
- InChI Key: RDXWZOVMDPLASA-UHFFFAOYSA-N
- SMILES: P(CCCCC(=O)OCCO)(=O)(O)O
Computed Properties
- Exact Mass: 226.06062519g/mol
- Monoisotopic Mass: 226.06062519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 104Ų
Pentanoic acid, 5-phosphono-, 1-(2-hydroxyethyl) ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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